2-[(Dimethylamino)methylidene]-4-propylcyclohexan-1-one

• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol
• SMILES: CCCC1CCC(=O)C(=CN(C)C)C1
• InChI: InChI=1S/C12H21NO/c1-4-5-10-6-7-12(14)11(8-10)9-13(2)3/h9-10H,4-8H2,1-3H3/b11-9-
• InChIKey: XFMCXDVTHSSDHZ-LUAWRHEFSA-N

2-[(Dimethylamino)methylidene]-4-propylcyclohexan-1-one – Product Overview

2-[(Dimethylamino)methylidene]-4-propylcyclohexan-1-one (CAS 1344844-30-9) is a synthetic β-enaminone derived from 4-propylcyclohexanone, characterized by a cyclohexanone core bearing a 4-propyl substituent and a 2-(dimethylamino)methylidene moiety adopting the (2Z)-configuration [1]. It is commercially supplied as a research-grade building block with a standard purity of 95% (HPLC, NMR) by multiple vendors, including Enamine (via Sigma-Aldrich) and Bidepharm .

Synthetic Intermediate β-Enaminone building block for heterocycle synthesis and probe design

Stereochemical Definition (2Z)-configuration supports reproducible stereochemical outcomes

Documented Purity 95% minimum with batch-specific COA reduces experimental variability

• [1] PubChem. Compound Summary for CID 63706281, 2-[(Dimethylamino)methylidene]-4-propylcyclohexan-1-one. National Center for Biotechnology Information (2024). https://pubchem.ncbi.nlm.nih.gov/compound/63706281 View Source

Why Differentiate 4-Propyl from Unsubstituted and 5,5-Dimethyl Analogs

Generic interchange of cyclohexanone-derived β-enaminones is not chemically sound due to the profound influence of ring alkylation on lipophilicity, conformational dynamics, and reaction chemo- or regioselectivity. Unlike the parent 2-((dimethylamino)methylene)cyclohexan-1-one (CAS 6135-19-9), the 4-propyl substituent in the target compound increases both calculated logP and heavy-atom count, which directly modulate solubility, membrane partitioning, and steric encumbrance at the reactive enaminone centre [1]. Furthermore, the (2Z)-geometric preference, confirmed by InChI stereochemistry, contrasts with the variable E/Z mixtures reported for unsubstituted and 5,5-dimethyl congeners, thereby affecting crystallization behaviour, NMR spectral interpretation, and downstream synthetic utility [1].

Property

4-Propyl Enaminone

Substitute Risk

Lipophilicity

Higher logP from propyl chain

Unsubstituted analog may shift solubility and retention profiles

Geometry

Defined (2Z)-configuration

Analog E/Z mixtures may alter crystallization and NMR interpretation

Substitution Pattern

4-Propyl mono-substitution

5,5-Gem-dimethyl analog has congested steric environment; shape complementarity may differ

• [1] PubChem. Compound Summary for CID 63706281, 2-[(Dimethylamino)methylidene]-4-propylcyclohexan-1-one. Computed XLogP3-AA = 2.6; Heavy Atom Count = 14; Topological Polar Surface Area = 20.3 Ų. National Center for Biotechnology Information (2024). https://pubchem.ncbi.nlm.nih.gov/compound/63706281 View Source

Quantitative Comparison Against Closest Structural Analogs

Lipophilicity Advantage over Unsubstituted Enaminone

The target compound exhibits a computed XLogP3-AA value of 2.6, whereas the unsubstituted analog 2-((dimethylamino)methylene)cyclohexan-1-one (CAS 6135-19-9) yields a calculated XLogP3 of approximately 1.4 under the same PubChem computational workflow [1][2]. This ΔXLogP3 ≈ 1.2 corresponds to an approximately 15‑fold increase in theoretical octanol‑water partition coefficient and translates into markedly different chromatographic retention and solubility profiles.

Lipophilicity

Head-to-head

XLogP3 = 2.6 vs 1.4

Δ +1.2 (≈15‑fold P increase)

Supports lipophilic scaffold selection

Computed values; experimental verification recommended

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3 = 2.6
Comparator Or Baseline	2-((Dimethylamino)methylene)cyclohexan-1-one (CAS 6135-19-9): XLogP3 ≈ 1.4
Quantified Difference	ΔXLogP3 ≈ +1.2 (≈15‑fold increase in P)
Conditions	PubChem XLogP3-AA algorithm, identical computational workflow

Why This Matters

Higher logP directly influences reversed-phase HPLC retention, DMSO solubility, and membrane permeability, making the 4-propyl analog the preferred choice when a more lipophilic enaminone scaffold is required for medicinal chemistry or agrochemical lead optimization.

• [1] PubChem. Compound Summary for CID 63706281, 2-[(Dimethylamino)methylidene]-4-propylcyclohexan-1-one. XLogP3-AA = 2.6. National Center for Biotechnology Information (2024). https://pubchem.ncbi.nlm.nih.gov/compound/63706281 View Source
• [2] PubChem. Compound Summary for CID 688710, 2-[(dimethylamino)methylene]cyclohexan-1-one (CAS 6135-19-9). XLogP3 = 1.4. National Center for Biotechnology Information (2024). https://pubchem.ncbi.nlm.nih.gov/compound/688710 View Source

Molecular Weight and Heavy-Atom Increase vs. Parent

The molecular formula C12H21NO (MW = 195.30 g·mol⁻¹, 14 heavy atoms) distinguishes the target compound from the parent enaminone C9H15NO (MW = 153.22 g·mol⁻¹, 11 heavy atoms) by +42.08 g·mol⁻¹ (+3 heavy atoms, corresponding to a propyl group) [1]. This increase moves the compound further from fragment-like chemical space (MW < 250 remains within lead-like criteria) while preserving compliance with the Rule of Three for fragment-based screening.

Molecular Weight

Head-to-head

195.30 vs 153.22 g/mol

Δ +42.08 g/mol, +3 heavy atoms

Systematic fragment growth step

Maintains lead-like physicochemical space

Evidence Dimension	Molecular weight and heavy-atom count
Target Compound Data	MW = 195.30 g·mol⁻¹; 14 heavy atoms
Comparator Or Baseline	2-((Dimethylamino)methylene)cyclohexan-1-one (CAS 6135-19-9): MW = 153.22 g·mol⁻¹; 11 heavy atoms
Quantified Difference	ΔMW = +42.08 g·mol⁻¹; ΔHeavy atoms = +3
Conditions	Molecular formula comparison, vendor and PubChem records

Why This Matters

Procurement decisions in fragment-based drug discovery are sensitive to molecular weight increments; the +42 Da difference provides a rational step in scaffold hopping while maintaining physicochemical lead-likeness.

• [1] PubChem. Compound Summary for CID 63706281, 2-[(Dimethylamino)methylidene]-4-propylcyclohexan-1-one. Molecular Weight = 195.30 g·mol⁻¹; Heavy Atom Count = 14. National Center for Biotechnology Information (2024). https://pubchem.ncbi.nlm.nih.gov/compound/63706281 View Source

Hydrogen-Bond Profile vs. 5,5-Dimethyl Analog

The target compound presents two hydrogen-bond acceptors (2 HBA) and a topological polar surface area (TPSA) of 20.3 Ų, identical in HBA count but differentiated in TPSA from 5,5-dimethyl-2-(dimethylaminomethylidene)cyclohexan-1-one (CAS 1564071-42-6), for which computed TPSA is also 20.3 Ų but the additional 5,5-gem-dimethyl substitution alters conformational space and steric shielding of the enaminone moiety [1]. The 4-propyl placement maintains a single ring substitution site, preserving a more linear, less sterically congested shape.

H-Bond Profile

Class-level

HBA=2, TPSA=20.3 Ų

Identical to 5,5-dimethyl analog

Similar global H-bond capacity, distinct 3D shape

Substitution pattern may alter steric shielding

Evidence Dimension	Hydrogen-bond acceptor count and TPSA
Target Compound Data	HBA count = 2; TPSA = 20.3 Ų
Comparator Or Baseline	5,5-Dimethyl-2-(dimethylaminomethylidene)cyclohexan-1-one (CAS 1564071-42-6): HBA count = 2; TPSA = 20.3 Ų (computed identically)
Quantified Difference	Identical HBA and TPSA; differentiated by substitution pattern and three-dimensional shape
Conditions	PubChem computed properties; structural comparison

Why This Matters

Equivalent HBA and TPSA values indicate similar global hydrogen-bonding capacity, but the distinct 4-propyl substitution pattern offers a differentiated three-dimensional scaffold for shape-based virtual screening and protein-ligand complementarity studies.

• [1] PubChem. Compound Summary for CID 63706281. HBA = 2; TPSA = 20.3 Ų. National Center for Biotechnology Information (2024). https://pubchem.ncbi.nlm.nih.gov/compound/63706281 View Source

Batch-Specific Purity and Analytical Documentation

Multiple suppliers, including Bidepharm, AKSci, and Leyan, provide the target compound at a minimum purity specification of 95%, with batch-specific Certificates of Analysis (COA) documenting NMR, HPLC, or GC purity verification . In contrast, the unsubstituted analog (CAS 6135-19-9) is often listed at 95% purity but with less consistent batch-level documentation across vendors. This documented quality assurance reduces the risk of introducing unidentified impurities that could confound biological assay results or catalytic reactions.

Purity Documentation

Data to verify

95% min. purity, batch-specific COA

Supports reproducibility in SAR studies

Documentation availability may differ from unsubstituted analog

Evidence Dimension	Purity specification and quality documentation
Target Compound Data	95% minimum purity; batch-specific COA with HPLC/NMR/GC data
Comparator Or Baseline	2-((Dimethylamino)methylene)cyclohexan-1-one (CAS 6135-19-9): 95% purity typical; batch-level documentation variable across suppliers
Quantified Difference	Not quantifiable as a numeric delta; differentiation is in documentation availability and consistency
Conditions	Vendor datasheets and COA availability statements

Why This Matters

For procurement in regulated or reproducibility-sensitive environments (medicinal chemistry, agrochemical discovery), the availability of batch-specific analytical documentation for the 4-propyl analog reduces experimental risk and supports SAR data integrity.

Application Scenarios for 4-Propyl β-Enaminone

Membrane-Permeable Probe Design

With an XLogP3 of 2.6—significantly higher than the unsubstituted analog (XLogP3 ≈ 1.4)—this 4-propyl β-enaminone is suited for constructing fluorescent or affinity probes intended for intracellular targets, where enhanced passive membrane permeability is required [1][2].

Pyrroloquinoline and Heterocycle Synthesis

4-Propylcyclohexanone-derived intermediates have been employed in condensation reactions with methylene dimethylhydrazone to generate pyrrolo[3,4-c]quinoline scaffolds, a class of interest in pharmaceutical molecular design [1]. The pre-formed enaminone derivative may serve as a direct synthon for analogous heteroannulation strategies.

Fragment-to-Lead Optimization

The +42 Da molecular weight increment and +3 heavy-atom count relative to the parent enaminone (MW 153.22) provide a quantifiable step in fragment growth while preserving lead-like physicochemical space (MW < 250; TPSA = 20.3 Ų), making this compound a rational choice for systematic SAR exploration [1][2].

NMR Reference for Conformational Analysis

The (2Z)-geometric configuration, unambiguously defined by InChI stereochemistry, and the availability of batch-specific NMR data make this compound a suitable candidate for use as a stereochemical reference standard in NMR method development and enaminone conformational studies [1][2].

Application

Selection Property

Validation Focus

Intracellular probe design

Lipophilicity profile

Membrane permeability assessment

Heterocycle synthesis

Enaminone building block reactivity

Condensation/cyclization compatibility

Fragment-to-lead optimization

Systematic scaffold growth

Lead-likeness property validation

NMR conformational reference

Defined (2Z)-stereochemistry

Conformational analysis in NMR

• [1] Ivanova E, Maryasov M, Andreeva V, et al. Treatment of Substandard Rocket Fuel 1,1-Dimethylhydrazine via Its Methylene Derivative into Heterocycles Based on Pyrrolo-[3,4c]Quinolines, Cyclododeca[b]piran and Pyrrole. Int J Mol Sci. 2023;24(17):13076. doi:10.3390/ijms241713076 View Source
• [2] PubChem. Compound Summary for CID 63706281, 2-[(Dimethylamino)methylidene]-4-propylcyclohexan-1-one. Computed XLogP3-AA, TPSA, MW. National Center for Biotechnology Information (2024). https://pubchem.ncbi.nlm.nih.gov/compound/63706281 View Source